Cas no 52262-37-0 (4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol)
52262-37-0 structure
Product Name:4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol
CAS No:52262-37-0
MF:C10H12BrNO3
MW:274.11118221283
CID:2830211
PubChem ID:71442127
Update Time:2025-04-21
4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80851032
- 4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol
- 52262-37-0
- DTXCID20801773
-
- Inchi: 1S/C10H12BrNO3/c1-5(2)7-4-8(11)6(3)9(10(7)13)12(14)15/h4-5,13H,1-3H3
- InChI Key: QAMOGNHKCFWJAI-UHFFFAOYSA-N
- SMILES: BrC1C(C)=C(C(=C(C=1)C(C)C)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.00006Da
- Monoisotopic Mass: 273.00006Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 66.1Ų
4-Bromo-3-methyl-2-nitro-6-(propan-2-yl)phenol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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